Cas no 2229272-12-0 (1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2229272-12-0
• MF: C₁₂H₁₀ClF₃O₂
• MW: 278.654813289642
• CID: 6386307
• PubChem ID: 165838519
• Update Time: 2025-05-26

1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• 1-{[3-chloro-5-(trifluoromethyl)phenyl]methyl}cyclopropane-1-carboxylic acid
• EN300-1967885
• 2229272-12-0

• Inchi： 1S/C12H10ClF3O2/c13-9-4-7(3-8(5-9)12(14,15)16)6-11(1-2-11)10(17)18/h3-5H,1-2,6H2,(H,17,18)
• InChI Key： WGZKITFYSQDWPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 278.0321417g/mol
• Monoisotopic Mass: 278.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229272-12-0)

1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229272-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane carboxylic acid core linked to a 3-chloro-5-(trifluoromethyl)phenylmethyl group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its metabolic stability and bioavailability, as these traits are critical for developing next-generation therapeutics.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced lipophilicity and binding affinity in biological systems. This compound’s CAS No. 2229272-12-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection studies. Its structural motif aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid involves multi-step organic reactions, including cyclopropanation and ester hydrolysis. Its chirality and stereoselectivity are also under investigation, as enantiopure forms could unlock novel applications in asymmetric catalysis. Industry professionals often query its patent status and scalable production methods, highlighting its commercial potential.

From an environmental perspective, the trifluoromethyl group in this compound raises questions about biodegradability, a growing concern among regulatory bodies. However, its low volatility and high stability make it a candidate for green chemistry initiatives. Researchers are exploring enzyme-mediated degradation pathways to address sustainability challenges.

In summary, CAS No. 2229272-12-0 represents a versatile building block for innovation across multiple disciplines. Its combination of halogenated aryl and rigid cyclopropane moieties offers a compelling case for further study, particularly in precision agriculture and targeted drug delivery systems.